Cas no 69038-74-0 (Tert-butyl 3-bromobenzoate)

• Product Name: Tert-butyl 3-bromobenzoate
• CAS No: 69038-74-0
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD06657802
• CID: 517603
• PubChem ID: 334079
• Update Time: 2025-04-19

Tert-butyl 3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-Bromobenzoate
• 3-Bromobenzoic Acid-tert-Butyl Ester
• Benzoic acid, 3-bromo-,1,1-dimethylethyl ester
• t-Butyl 3-bromobenzoate
• TERT-BUTYL-3-BROMOBENZOATE
• Benzoic acid, 3-bromo-, 1,1-dimethylethyl ester
• NSC338413
• t-butyl-3-bromobenzoate
• AMBZ0448
• NPVLZVSAZXTBSR-UHFFFAOYSA-N
• EBD42011
• AB3325
• SBB053691
• 3-bromo-benzoic acid tert-butyl ester
• AS04495
• AM85274
• AB25681
• DTXSID30318988
• AKOS013212640
• 69038-74-0
• SY035518
• TS-00823
• NSC-338413
• CS-M2538
• EN300-223630
• 1-(4-Ethylphenyl)-2-methyl-5H-thiazolo[3,2-a]quinazolin-5-one
• SCHEMBL1855104
• FT-0651696
• TERT-BUTYL3-BROMOBENZOATE
• AC-23076
• MFCD06657802
• NSC 338413
• Tert-butyl 3-bromobenzoate

• MDL： MFCD06657802
• Inchi： 1S/C11H13BrO2/c1-11(2,3)14-10(13)8-5-4-6-9(12)7-8/h4-7H,1-3H3
• InChI Key： NPVLZVSAZXTBSR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.01000
• Monoisotopic Mass: 256.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 283°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.529
• PSA: 26.30000
• LogP: 3.40440
• Vapor Pressure: No data available

Tert-butyl 3-bromobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters